![molecular formula C16H20BrNO2 B5233640 3-[(1-bromo-2-naphthyl)oxy]-N-(2-methoxyethyl)-1-propanamine](/img/structure/B5233640.png)
3-[(1-bromo-2-naphthyl)oxy]-N-(2-methoxyethyl)-1-propanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(1-bromo-2-naphthyl)oxy]-N-(2-methoxyethyl)-1-propanamine is a chemical compound that has garnered significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BINA and is a selective antagonist of the M1 muscarinic acetylcholine receptor.
Mechanism of Action
BINA is a selective antagonist of the M1 muscarinic acetylcholine receptor. This receptor plays a crucial role in cognitive function and memory. By blocking this receptor, BINA can improve cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that BINA can increase the release of acetylcholine in the brain, which can improve cognitive function and memory. Additionally, BINA has been shown to increase the density of dendritic spines in the hippocampus, which is a region of the brain associated with learning and memory.
Advantages and Limitations for Lab Experiments
One of the advantages of using BINA in lab experiments is its selectivity for the M1 muscarinic acetylcholine receptor. This allows researchers to specifically target this receptor and study its effects. However, one limitation of using BINA is its relatively low potency compared to other M1 muscarinic acetylcholine receptor antagonists.
Future Directions
There are several future directions for research on BINA. One area of interest is the potential use of BINA in treating other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, researchers are exploring the use of BINA in combination with other compounds to enhance its therapeutic effects. Finally, there is ongoing research on developing more potent M1 muscarinic acetylcholine receptor antagonists that could be used in place of BINA.
In conclusion, BINA is a promising compound with potential therapeutic applications for treating various neurological disorders. Its selectivity for the M1 muscarinic acetylcholine receptor makes it an attractive target for research, and ongoing studies are exploring its potential in treating other disorders and developing more potent compounds.
Synthesis Methods
The synthesis of BINA involves the reaction of 1-bromo-2-naphthol with N-(2-methoxyethyl)-1-propanamine in the presence of a base. The resulting compound is then purified through column chromatography.
Scientific Research Applications
BINA has been extensively studied for its potential therapeutic applications in treating various neurological disorders such as Alzheimer's disease, schizophrenia, and Parkinson's disease. Studies have shown that BINA can improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, BINA has been shown to have antipsychotic effects in animal models of schizophrenia.
properties
IUPAC Name |
3-(1-bromonaphthalen-2-yl)oxy-N-(2-methoxyethyl)propan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20BrNO2/c1-19-12-10-18-9-4-11-20-15-8-7-13-5-2-3-6-14(13)16(15)17/h2-3,5-8,18H,4,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSQQUHLTTFUKIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNCCCOC1=C(C2=CC=CC=C2C=C1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.